Cas no 89323-14-8 (Urea, (2-carbamoyl-2-cyanovinyl)- (7CI))

• Product Name: Urea, (2-carbamoyl-2-cyanovinyl)- (7CI)
• CAS No: 89323-14-8
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 993680
• PubChem ID: 57355509
• Update Time: 2025-04-20

Urea, (2-carbamoyl-2-cyanovinyl)- (7CI) Chemical and Physical Properties

Names and Identifiers

• Urea, (2-carbamoyl-2-cyanovinyl)- (7CI)
• 3-(carbamoylamino)-2-cyanoprop-2-enamide
• 89323-14-8
• DTXSID30723199

• Inchi： 1S/C5H6N4O2/c6-1-3(4(7)10)2-9-5(8)11/h2H,(H2,7,10)(H3,8,9,11)
• InChI Key： LCIIEFBDRBACNX-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)=CNC(N)=O)N

Computed Properties

• Exact Mass: 154.04907545g/mol
• Monoisotopic Mass: 154.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -1.5
• Topological Polar Surface Area: 122Ų